Cas no 67839-70-7 (2-benzylpyridine-3-carboxylic acid)

• Product Name: 2-benzylpyridine-3-carboxylic acid
• CAS No: 67839-70-7
• MF: C₁₃H₁₁NO₂
• MW: 213.23194
• MDL: MFCD24481750
• CID: 1722186
• Update Time: 2025-05-21

2-benzylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-(phenylmethyl)-
• 2-benzylpyridine-3-carboxylic acid

• MDL： MFCD24481750

Additional information on 2-benzylpyridine-3-carboxylic acid

Exploring the Versatile Applications and Properties of 2-Benzylpyridine-3-carboxylic Acid (CAS No. 67839-70-7)

2-Benzylpyridine-3-carboxylic acid (CAS No. 67839-70-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by the presence of a benzyl group attached to a pyridine ring with a carboxylic acid functional group, serves as a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its role in drug discovery, material science, and agrochemical development.

The molecular structure of 2-benzylpyridine-3-carboxylic acid combines the aromatic properties of benzene with the nitrogen-containing heterocycle of pyridine, making it a versatile scaffold for further chemical modifications. Its CAS number 67839-70-7 is frequently searched in chemical databases, reflecting the growing demand for this compound in academic and industrial settings. The presence of both basic (pyridine) and acidic (carboxylic acid) functional groups in the same molecule allows for interesting pH-dependent behavior, which is particularly useful in medicinal chemistry applications.

Recent studies have highlighted the potential of 2-benzylpyridine-3-carboxylic acid derivatives in addressing current healthcare challenges. With the increasing focus on antimicrobial resistance, researchers are exploring this compound's framework for developing new classes of antibiotics. The structural flexibility of the benzylpyridine core allows for the creation of molecules that can potentially overcome existing resistance mechanisms in pathogenic bacteria, making it a hot topic in pharmaceutical research.

In material science, the 2-benzylpyridine-3-carboxylic acid structure has shown promise in the development of novel organic semiconductors and metal-organic frameworks (MOFs). The compound's ability to coordinate with metal ions through its pyridine nitrogen and carboxylic oxygen atoms makes it an attractive building block for designing functional materials with specific electronic or catalytic properties. This application aligns well with current trends in green chemistry and sustainable material development.

The synthesis and purification of 2-benzylpyridine-3-carboxylic acid (CAS 67839-70-7) have been optimized in recent years to meet the growing demand from various industries. Modern synthetic approaches focus on atom-economical methods and environmentally friendly processes, reflecting the chemical industry's shift toward greener production methods. These advancements have made the compound more accessible to researchers working on cutting-edge projects in drug discovery and material innovation.

Analytical characterization of 2-benzylpyridine-3-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structure, which is crucial for its applications in sensitive areas like pharmaceutical development. The availability of high-quality analytical data for this compound has contributed to its popularity in research publications and patent applications.

From a commercial perspective, the market for 2-benzylpyridine-3-carboxylic acid and its derivatives has shown steady growth, driven by increasing R&D investments in the pharmaceutical and specialty chemicals sectors. Suppliers often highlight the compound's CAS number (67839-70-7) in their catalogs to facilitate easy identification by researchers. The pricing and availability of this chemical are frequently searched topics, reflecting its importance in various synthetic workflows.

Safety considerations for handling 2-benzylpyridine-3-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. These precautions align with the broader industry focus on laboratory safety and responsible chemical management practices.

Future research directions for 2-benzylpyridine-3-carboxylic acid (CAS 67839-70-7) are likely to explore its potential in emerging fields such as targeted drug delivery systems and smart materials. The compound's modular structure allows for the incorporation of various functional groups, enabling the creation of customized molecules for specific applications. This versatility ensures that 2-benzylpyridine-3-carboxylic acid derivatives will remain relevant in chemical research for years to come.

For researchers interested in working with 2-benzylpyridine-3-carboxylic acid, numerous resources are available detailing its synthesis, properties, and applications. The compound's CAS registry number 67839-70-7 serves as a key identifier for accessing this information across various chemical databases and scientific literature. As interest in heterocyclic compounds continues to grow, this particular molecule stands out for its balanced combination of aromatic character and functional group diversity.